Cas no 1127279-99-5 (4-(4-hydroxy-3-methylbutyloxy)benzoic acid)

• Product Name: 4-(4-hydroxy-3-methylbutyloxy)benzoic acid
• CAS No: 1127279-99-5
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 2011090
• PubChem ID: 25228448
• Update Time: 2025-04-21

4-(4-hydroxy-3-methylbutyloxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-hydroxy-3-methylbutyloxy)benzoic acid
• turraeanthin C
• DTXSID201276551
• 4-(4-hydroxy-3-methylbutoxy)benzoic acid
• 1127279-99-5
• 4-(4-Hydroxy-3-methylbutoxy)benzoate

• Inchi： 1S/C12H16O4/c1-9(8-13)6-7-16-11-4-2-10(3-5-11)12(14)15/h2-5,9,13H,6-8H2,1H3,(H,14,15)
• InChI Key： CJYWRXWBFZXCDS-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)O)=CC=1)CCC(C)CO

Computed Properties

• Exact Mass: 224.10485899g/mol
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids